Cas no 1789229-69-1 (N-(1,3-benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide)

• Product Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide
• CAS No: 1789229-69-1
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5907964
• PubChem ID: 8965599
• Update Time: 2025-05-25

N-(1,3-benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• n-[(1,3-dioxaindan-5-yl)methyl]-2-{methyl[(thiophen-2-yl)methyl]amino}acetamide
• EN300-749248
• 1789229-69-1
• N-(1,3-benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide
• AKOS027475532

• Inchi： 1S/C16H18N2O3S/c1-18(9-13-3-2-6-22-13)10-16(19)17-8-12-4-5-14-15(7-12)21-11-20-14/h2-7H,8-11H2,1H3,(H,17,19)
• InChI Key： RCCLYFHBOKWXBZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C)CC(NCC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79Ų

Additional information on N-(1,3-benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide

N-(1,3-Benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide: A Comprehensive Overview

N-(1,3-Benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide, also known by its CAS number 1789229-69-1, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a benzodioxole ring system, a thiophene moiety, and an acetamide group, which collectively contribute to its distinctive chemical behavior.

The benzodioxole moiety in this compound plays a crucial role in stabilizing the molecule's structure through conjugation effects. This stabilization is particularly important for maintaining the compound's integrity under various chemical and biological conditions. Recent studies have highlighted the potential of benzodioxole-containing compounds as antioxidants and anti-inflammatory agents, making them valuable candidates for drug development.

The thiophene group within the structure introduces additional electronic versatility to the molecule. Thiophene is known for its aromaticity and ability to participate in π–π interactions, which can enhance the compound's solubility and bioavailability. This feature is especially advantageous in pharmaceutical applications where efficient drug delivery is critical. Furthermore, the thiophene moiety has been shown to exhibit moderate antibacterial and antifungal properties, adding to the compound's therapeutic potential.

The acetamide group at the core of this molecule serves as a versatile functional group that can undergo various chemical transformations. Acetamides are widely used in organic synthesis due to their reactivity and ability to form stable amide bonds. In this compound, the acetamide group facilitates interactions with biological targets, such as enzymes and receptors, which is essential for its pharmacological activity.

Recent research has focused on optimizing the synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide through green chemistry approaches. These methods aim to reduce environmental impact by utilizing renewable resources and minimizing waste generation. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while maintaining high yields and purity levels.

In terms of biological activity, this compound has demonstrated significant promise as a potential therapeutic agent. Preclinical studies have shown that it exhibits potent anti-cancer activity by inhibiting key enzymes involved in tumor growth and metastasis. Additionally, it has been found to possess neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The combination of benzodioxole, thiophene, and acetamide groups in this molecule creates a unique pharmacokinetic profile that enhances its bioavailability and reduces toxicity. These attributes are critical for developing drugs that can be administered orally or through other routes without causing adverse effects on healthy tissues.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as polymers and nanoparticles. Its structural flexibility allows for easy incorporation into various polymer matrices while retaining its functional properties. Researchers are exploring its use in creating stimuli-responsive materials that can adapt to changes in environmental conditions such as temperature or pH levels.

In conclusion, N-(1,3-benzodioxol-5-ylmethyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide (CAS 1789229-69-1) represents a versatile compound with multifaceted applications across diverse scientific disciplines. Its unique structure endows it with exceptional chemical stability and biological activity, making it an attractive candidate for both pharmaceutical development and materials innovation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science.